Cas no 774535-21-6 (Spiro[2.4]heptane-5-carboxylicacid, 6-amino-, (5R,6S)-)

Spiro[2.4]heptane-5-carboxylicacid, 6-amino-, (5R,6S)- structure
774535-21-6 structure
Product Name:Spiro[2.4]heptane-5-carboxylicacid, 6-amino-, (5R,6S)-
CAS No:774535-21-6
MF:C8H13NO2
MW:155.194322347641
CID:552487
PubChem ID:5275651
Update Time:2025-04-19

Spiro[2.4]heptane-5-carboxylicacid, 6-amino-, (5R,6S)- Chemical and Physical Properties

Names and Identifiers

    • Spiro[2.4]heptane-5-carboxylicacid, 6-amino-, (5R,6S)-
    • Spiro[2.4]heptane-5-carboxylic acid, 6-amino-, (5R,6S)- (9CI)
    • (5R,6S)-6-aminospiro[2.4]heptane-5-carboxylic acid
    • 774535-21-6
    • (5R,6S)-6-aminospiro[2.4]heptane-5-carboxylicacid
    • DTXSID80414984
    • Spiro[2.4]heptane-5-carboxylic acid, 6-amino-, (5R,6S)-
    • CHEMBL335590
    • Inchi: 1S/C8H13NO2/c9-6-4-8(1-2-8)3-5(6)7(10)11/h5-6H,1-4,9H2,(H,10,11)/t5-,6+/m1/s1
    • InChI Key: VNQKBKISRGCOKY-RITPCOANSA-N
    • SMILES: OC([C@H]1[C@H](CC2(C1)CC2)N)=O

Computed Properties

  • Exact Mass: 155.09469
  • Monoisotopic Mass: 155.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
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